Cas no 55951-31-0 (Benzenethiol, 2-amino-5-propoxy-)

• Product Name: Benzenethiol, 2-amino-5-propoxy-
• CAS No: 55951-31-0
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 350237
• PubChem ID: 20325551
• Update Time: 2025-04-19

Benzenethiol, 2-amino-5-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-amino-5-propoxy-
• 2-amino-5-propoxybenzenethiol
• SCHEMBL11614084
• AKOS014386014
• 2-mercapto-4-propoxyaniline
• 55951-31-0
• JPLJZFQXAKIDFY-UHFFFAOYSA-N
• 2-Amino-5-propoxybenzene-1-thiol
• DTXSID20605359

• Inchi： 1S/C9H13NOS/c1-2-5-11-7-3-4-8(10)9(12)6-7/h3-4,6,12H,2,5,10H2,1H3
• InChI Key： JPLJZFQXAKIDFY-UHFFFAOYSA-N
• SMILES： SC1=C(C=CC(=C1)OCCC)N

Computed Properties

• Exact Mass: 183.07189
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36.2Ų

Experimental Properties

• PSA: 35.25